Cas no 1207008-90-9 (1-(2H-1,3-benzodioxol-5-yl)-3-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}urea)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}urea
• CAS No: 1207008-90-9
• MF: C₁₃H₁₃N₃O₃S₂
• MW: 323.39061999321
• CID: 6185391
• PubChem ID: 45497735
• Update Time: 2024-01-14

1-(2H-1,3-benzodioxol-5-yl)-3-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxol-5-yl)-3-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}urea
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(4-((methylthio)methyl)thiazol-2-yl)urea
• 1207008-90-9
• F2469-0065
• 1-(2H-1,3-benzodioxol-5-yl)-3-{4-[(methylsulfanyl)methyl]-1,3-thiazol-2-yl}urea
• 1-(1,3-benzodioxol-5-yl)-3-[4-(methylsulfanylmethyl)-1,3-thiazol-2-yl]urea
• AKOS024650368

• Inchi： 1S/C13H13N3O3S2/c1-20-5-9-6-21-13(15-9)16-12(17)14-8-2-3-10-11(4-8)19-7-18-10/h2-4,6H,5,7H2,1H3,(H2,14,15,16,17)
• InChI Key： GPKUXRYDFQEREN-UHFFFAOYSA-N
• SMILES： S1C=C(CSC)N=C1NC(NC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 323.03983363g/mol
• Monoisotopic Mass: 323.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles